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Compound of Interest

Compound Name: 2-Hydroxymethyl benzoic acid

Cat. No.: B1293570 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Hydroxymethylbenzoic acid, a versatile organic compound, holds significant interest within

the scientific community, particularly in the fields of medicinal chemistry and materials science.

Its unique bifunctional nature, possessing both a carboxylic acid and a hydroxymethyl group,

allows for a wide range of chemical modifications and applications. This technical guide

provides an in-depth overview of the core physical properties of 2-Hydroxymethylbenzoic acid,

complete with experimental protocols and data presented for clarity and practical application in

a research and development setting.

Core Physical Properties
The physical characteristics of 2-Hydroxymethylbenzoic acid are fundamental to its handling,

formulation, and application. The following tables summarize the key quantitative data available

for this compound.

Table 1: General and Molar Properties
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Property Value Source(s)

Molecular Formula C₈H₈O₃ [1]

Molecular Weight 152.15 g/mol [1]

Appearance Solid [1]

Table 2: Thermal Properties

Property Value Source(s)

Melting Point 127 - 128 °C [1]

Boiling Point 333.9 °C at 760 mmHg [1]

Table 3: Solubility and Acidity

Property Value Source(s)

Water Solubility 4.28 mg/mL at 20 °C [1]

Solubility in DMSO ≥30.5 mg/mL [2]

Solubility in Ethanol ≥27.3 mg/mL [2]

pKa (Predicted) 3.84 ± 0.10 [1]

Experimental Protocols
The following sections detail the methodologies for determining the key physical properties of

2-Hydroxymethylbenzoic acid. These protocols are based on established laboratory techniques

and can be adapted for specific experimental requirements.

Melting Point Determination (Capillary Method)
The melting point of a solid is a critical indicator of its purity. A sharp melting range typically

signifies a pure compound.
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Methodology:

A small, finely powdered sample of 2-Hydroxymethylbenzoic acid is packed into a thin-walled

capillary tube, sealed at one end, to a height of 2-3 mm.

The capillary tube is placed in a melting point apparatus, adjacent to a calibrated

thermometer.

The sample is heated at a controlled rate (initially rapid, then slow, ~1-2 °C per minute, near

the expected melting point).

The temperature at which the first drop of liquid appears and the temperature at which the

entire sample becomes liquid are recorded as the melting point range.
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Sample Preparation Measurement
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Phthalaldehydic Acid Intermediate Anion

1. H₂, Catalyst
2. Alkaline Solution 2-Hydroxymethylbenzoic AcidAcidification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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